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Compound of Interest

Compound Name: DM-01

Cat. No.: B8117650 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of potent compounds like DM-01 (Mertansine) are paramount. This guide provides

immediate, essential safety protocols, operational procedures, and disposal plans to ensure a

secure laboratory environment. DM-01 is a highly potent tubulin inhibitor, often used in the

development of antibody-drug conjugates (ADCs), and requires stringent handling precautions.

[1][2] It is frequently supplied as a solution in Dimethyl Sulfoxide (DMSO), a solvent that

necessitates its own safety considerations.

Immediate Safety Protocols
Understanding the Hazards:

DM-01 is classified as a highly hazardous substance with multiple risk factors.[1] It is fatal if

swallowed or in contact with skin, causes severe skin burns and eye damage, and is suspected

of causing genetic defects, cancer, and reproductive harm.[1][3][4]

DMSO, the common solvent for DM-01, is a combustible liquid that can readily penetrate the

skin, carrying dissolved substances like DM-01 along with it.[5][6][7] This property underscores

the critical importance of avoiding all skin contact.

Emergency First Aid:

Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash the affected area thoroughly with soap

and copious amounts of water for at least 15

minutes.[1][3] Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.

Inhalation

Move the exposed person to fresh air. If

breathing is difficult or has stopped, provide

artificial respiration or oxygen.[1][3] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water.[3] Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling DM-01 is essential to minimize exposure risk. The following

workflow outlines the necessary steps and required PPE.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)
for DM-01 and DMSO

Don Appropriate PPE

Prepare Chemical Fume Hood

Weighing/Measuring of DM-01
(Solid or Solution)

In Fume Hood

Dissolving or Diluting DM-01

Performing the Experiment

Decontaminate Work Surfaces

Segregate and Label Waste

Doff and Dispose of PPE

Wash Hands Thoroughly

 

Start Disposal Process

Collect all DM-01 waste in a
designated, sealed container

Label container as 'Hazardous Waste'
with the full chemical name

Segregate waste types:
- Solid (unused DM-01, contaminated labware)

- Liquid (DM-01 solutions)
- Sharps

Store waste container in a
secondary containment bin in a

designated, secure area

Contact Environmental Health & Safety (EHS)
for waste pickup

Waste Disposed by
Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

